Ethyl 2-ethyl-4-formylcyclopentanecarboxylate

• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: ethyl 2-ethyl-4-formylcyclopentane-1-carboxylate
• InChI: InChI=1S/C11H18O3/c1-3-9-5-8(7-12)6-10(9)11(13)14-4-2/h7-10H,3-6H2,1-2H3
• InChI Key: HWNLYIIMQNLHRR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(CC1C(=O)OCC)C=O

Description

Ethyl 2-ethyl-4-formylcyclopentanecarboxylate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-ethyl-4-(hydroxymethyl)cyclopentanecarboxylate (4.84 g, 24.2 mmol) in DCM (100 mL) was added pyridinium chlorochromate (10.42 g, 48.3 mmol). The reaction mixture was stirred at about 25° C. for about 3 h. Silica gel (1 g) was added. The mixture was stirred at about 25° C. for about 30 min. The solid was removed by vacuum filtration, while rinsing with DCM (100 mL). The filtrate was concd under reduced pressure. The resulting residue was purified using silica gel chromatography eluting with a gradient of 0-40% EtOAc/Heptane to give ethyl 2-ethyl-4-formylcyclopentanecarboxylate (3.03 g, 63%) as a clear oil: 1H NMR (DMSO-d6) δ 9.66-9.47 (m, 1H), 4.12-3.94 (m, 2H), 2.94-2.73 (m, 2H), 2.19-1.90 (m, 4H), 1.55-1.65 (m, 1H), 1.37-1.23 (m, 1H), 1.23-1.06 (m, 4H), 0.96-0.82 (m, 3H).